Cas no 71145-96-5 (4-(dimethylamino)-3-(trifluoromethyl)benzonitrile)

• Product Name: 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile
• CAS No: 71145-96-5
• MF: C₁₀H₉F₃N₂
• MW: 214.187072515488
• CID: 3029779
• PubChem ID: 21732817
• Update Time: 2025-06-18

4-(dimethylamino)-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile
• Benzonitrile, 4-(dimethylamino)-3-(trifluoromethyl)-
• 4-dimethylamino-3-trifluoromethylbenzonitrile
• G73156
• SCHEMBL250976
• 71145-96-5

• Inchi： 1S/C10H9F3N2/c1-15(2)9-4-3-7(6-14)5-8(9)10(11,12)13/h3-5H,1-2H3
• InChI Key： UUKQLJHJAVCMSX-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N(C)C)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 214.07178278g/mol
• Monoisotopic Mass: 214.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 27Ų

Additional information on 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile

Introduction to 4-(Dimethylamino)-3-(Trifluoromethyl)benzonitrile (CAS No. 71145-96-5)

4-(Dimethylamino)-3-(trifluoromethyl)benzonitrile, with the CAS number 71145-96-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a dimethylamino group, a trifluoromethyl group, and a cyano group, which collectively confer it with distinct chemical and physical properties. These properties make it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and functional materials.

The molecular structure of 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile is particularly noteworthy. The presence of the dimethylamino group imparts strong electron-donating properties, while the trifluoromethyl group introduces significant electron-withdrawing effects. The cyano group further enhances the compound's reactivity and stability, making it an excellent building block for complex molecule synthesis. This combination of functional groups also influences the compound's solubility, melting point, and other physical properties, which are crucial for its applications in various industries.

In the realm of medicinal chemistry, 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile has been explored as a key intermediate in the development of novel therapeutic agents. Recent studies have highlighted its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting specific enzymes involved in inflammatory pathways. Another study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile showed promising anti-cancer activity against various tumor cell lines.

Beyond its medicinal applications, 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of advanced materials such as organic semiconductors and photovoltaic materials. Research published in Advanced Materials has shown that compounds derived from 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile exhibit excellent charge transport properties and high photostability, making them suitable for use in organic solar cells and other electronic devices.

The synthesis of 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile typically involves a multi-step process that includes aromatic substitution reactions and nitrile formation. One common synthetic route involves the reaction of 3-trifluoromethylphenylamine with dimethyl sulfate to form the corresponding dimethylamino derivative, followed by nitrilation to introduce the cyano group. This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be used to prevent skin contact and inhalation. Additionally, storage conditions should be carefully controlled to maintain the stability and integrity of the compound.

The market demand for 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile is expected to grow due to its diverse applications in pharmaceuticals, agrochemicals, and advanced materials. Key players in these industries are increasingly investing in research and development to explore new derivatives and formulations based on this compound. As a result, there is a growing need for high-quality and reliable sources of 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile.

In conclusion, 4-(dimethylamino)-3-(trifluoromethyl)benzonitrile (CAS No. 71145-96-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable intermediate in the synthesis of novel therapeutic agents and advanced materials. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in modern chemistry.